Cas no 351210-09-8 (7-(Benzyloxy)-1H-indazole)

• Product Name: 7-(Benzyloxy)-1H-indazole
• CAS No: 351210-09-8
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• MDL: MFCD11110275
• CID: 1006492
• PubChem ID: 44270532
• Update Time: 2025-06-17

7-(Benzyloxy)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 7-(Benzyloxy)-1H-indazole
• 7-phenylmethoxy-1H-indazole
• 7-(PHENYLMETHOXY)-1H-INDAZOLE
• 1H-Indazole, 7-(phenylmethoxy)-
• 7-Benzyloxy-1H-indazole
• 4321AB
• TRA0097242
• SY027647
• AK119850
• AB0070509
• ST24045562
• Z1262398506
• Z1258620067
• MFCD11110275
• AKOS016011017
• DTXSID70658097
• EN300-85616
• CS-W003773
• A874758
• 7-(benzyloxy)-2H-indazole
• DS-5788
• 351210-09-8
• AC-29445
• DA-35875
• CHEMBL279620

• MDL： MFCD11110275
• Inchi： 1S/C14H12N2O/c1-2-5-11(6-3-1)10-17-13-8-4-7-12-9-15-16-14(12)13/h1-9H,10H2,(H,15,16)
• InChI Key： KRBMFSBSKPMBKX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC=C2C=NNC=12

Computed Properties

• Exact Mass: 224.09500
• Monoisotopic Mass: 224.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.9
• XLogP3: 3

Experimental Properties

• Density: 1.247±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 422.4±20.0℃ at 760 mmHg
• Solubility: Almost insoluble (0.054 g/l) (25 º C),
• PSA: 37.91000
• LogP: 3.14190

7-(Benzyloxy)-1H-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD245266)